Cas no 89106-53-6 (Benzoyl chloride,3-chloro-5-methoxy-)
3-Chloro-5-methoxybenzoyl chloride is a specialized aromatic acyl chloride derivative used primarily as an intermediate in organic synthesis. Its key functional groups—chloro and methoxy substituents—enhance its reactivity and selectivity in acylation reactions, making it valuable for constructing complex molecular frameworks. The compound’s electron-withdrawing chloro group and electron-donating methoxy group offer tunable electronic properties, facilitating applications in pharmaceuticals, agrochemicals, and fine chemicals. Its high purity and stability under controlled conditions ensure consistent performance in reactions such as Friedel-Crafts acylation or amide coupling. Proper handling is essential due to its moisture sensitivity and potential corrosivity. This reagent is particularly useful for introducing substituted benzoyl moieties in target molecules.
89106-53-6 structure
Product Name:Benzoyl chloride,3-chloro-5-methoxy-
CAS No:89106-53-6
MF:C8H6Cl2O2
MW:205.03804063797
CID:711042
Update Time:2025-06-07
Benzoyl chloride,3-chloro-5-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-chloro-5-methoxy-
- 3-chloro-5-methoxybenzoyl chloride
- Benzoyl chloride, 3-chloro-5-methoxy- (9CI)
- Benzoyl chloride, 3-chloro-5-methoxy-
-
- MDL： MFCD13174559
- Inchi： 1S/C8H6Cl2O2/c1-12-7-3-5(8(10)11)2-6(9)4-7/h2-4H,1H3
- InChI Key： PRQZJYZUENAVAF-UHFFFAOYSA-N
- SMILES： C(Cl)(=O)C1=CC(OC)=CC(Cl)=C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
Benzoyl chloride,3-chloro-5-methoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027355-1g |
3-Chloro-5-methoxybenzoyl chloride |
89106-53-6 | 97% | 1g |
$1460.20 | 2023-08-31 |
Benzoyl chloride,3-chloro-5-methoxy- Related Literature
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1. Agricultural
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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